Cas no 1422284-63-6 (4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline)

• Product Name: 4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline
• CAS No: 1422284-63-6
• MF: C₁₀H₆ClF₃N₂
• MW: 246.616251468658
• CID: 4727286
• Update Time: 2025-06-08

4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methyl-6-(trifluoromethyl)quinazoline
• AX8330309
• 4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline

• Inchi： 1S/C10H6ClF3N2/c1-5-15-8-3-2-6(10(12,13)14)4-7(8)9(11)16-5/h2-4H,1H3
• InChI Key： BCMNEUWJAPJFIW-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(F)(F)F)C=CC2=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 259
• Topological Polar Surface Area: 25.8

Additional information on 4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline

Comprehensive Overview of 4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline (CAS No. 1422284-63-6)

4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline (CAS No. 1422284-63-6) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and chloro substituents, exhibits remarkable potential in drug discovery and material science. Its molecular structure, featuring a heterocyclic quinazoline core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its applications for kinase inhibition and antimicrobial activity, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for fluorinated compounds in modern chemistry underscores the importance of 4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline. Fluorine incorporation often enhances metabolic stability and bioavailability, a key factor driving its use in medicinal chemistry. Recent studies highlight its role in developing targeted therapies for chronic diseases, a hot topic in AI-driven drug design platforms. Additionally, its agrochemical applications resonate with global discussions on crop protection and sustainable farming, addressing frequent searches like "eco-friendly pesticides" and "next-gen fungicides."

From a synthetic perspective, this compound serves as a precursor for high-value intermediates in organofluorine chemistry. Its CAS No. 1422284-63-6 is frequently queried in chemical databases, reflecting its industrial relevance. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a critical aspect for GMP-compliant production. The compound’s stability under various conditions also makes it suitable for scale-up processes, a priority for manufacturers optimizing cost-effective synthesis routes.

Environmental and regulatory considerations further elevate the profile of 4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline. Its design aligns with green chemistry principles, minimizing hazardous byproducts—a frequent concern in chemical industry forums. As regulatory bodies emphasize safer alternatives, this compound’s balanced efficacy and safety data position it favorably in product development pipelines. Searches for "low-toxicity chemical intermediates" or "REACH-compliant compounds" often lead to discussions involving such quinazoline derivatives.

In conclusion, 4-Chloro-2-methyl-6-(trifluoromethyl)quinazoline (CAS No. 1422284-63-6) represents a convergence of innovation and practicality. Its multifaceted applications—from pharmaceutical scaffolds to agrochemical leads—reflect evolving industry needs. With ongoing research into its structure-activity relationships and process optimization, this compound is poised to remain a focal point in applied chemistry and life sciences.